![molecular formula C18H16N4O3 B2626726 N-(2-oxo-2H-chromen-3-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide CAS No. 1396872-28-8](/img/structure/B2626726.png)
N-(2-oxo-2H-chromen-3-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-oxo-2H-chromen-3-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, especially in medicinal chemistry. This compound is also known as KPT-8602 and belongs to the class of pyridazine derivatives.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound is involved in the synthesis of novel triazole derivatives based on 4-methyl-chromene-2-one, which have diverse biological applications. This includes the preparation of key intermediates like 4-methyl-2-oxo-2H-chromen-7-yl-oxyacetic acid ethyl ester and its subsequent reactions to form final triazole products with excellent yields (Mottaghinejad & Alibakhshi, 2018).
Biological Studies
- The compound is utilized in the synthesis of a series of derivatives, such as 2-oxo-N-(4-oxo2-substituted phenyl-1,3-thiazolidin-3-yl)-2H-chromene-3-carboxamide, and their biological properties are evaluated. These derivatives are synthesized using ethyl 2-oxo2H-chromene-3-carboxylate as a key intermediate, demonstrating the compound's utility in developing biologically active molecules (C. K. Ramaganesh, Y. Bodke, & K. Venkatesh, 2010).
Advanced Applications
- The compound plays a role in the synthesis of chromeno[4′,3′:4,5]pyrido[1,2-a]pyrazines and -diazepines, where it acts as a precursor in reactions with 1,n-diamines. This showcases its potential in the development of novel chemical entities with varied applications (Alizadeh & Jamal, 2018).
Spectroscopic Analysis
- The compound has been characterized using various spectroscopic techniques in the synthesis of heterocyclic compounds containing the coumarin ring. This indicates its significance in structural elucidation and chemical analysis (Fikry et al., 2015).
Molecular Docking Studies
- In molecular docking studies, derivatives of this compound have been examined for potential applications in breast cancer treatment. This demonstrates its relevance in drug design and pharmacological research (Ghada E. Abd El Ghani, M. A. Elmorsy, & Mona E. Ibrahim, 2022).
Antioxidant and Antimicrobial Activities
- The compound is involved in the synthesis of new derivatives with antioxidant and antimicrobial activities. This highlights its role in creating compounds with potential therapeutic applications (Kadhum et al., 2011).
properties
IUPAC Name |
N-(2-oxochromen-3-yl)-6-pyrrolidin-1-ylpyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O3/c23-17(13-7-8-16(21-20-13)22-9-3-4-10-22)19-14-11-12-5-1-2-6-15(12)25-18(14)24/h1-2,5-8,11H,3-4,9-10H2,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEUDSIIVEIDQMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NN=C(C=C2)C(=O)NC3=CC4=CC=CC=C4OC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.